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Compound of Interest

Compound Name: 6-Hydroxy-5-nitronicotinonitrile

CAS No.: 320405-84-3

Cat. No.: B1602793

Get Quote

An In-Depth Technical Guide to 6-Hydroxy-5-nitronicotinic Acid

Introduction

This technical guide provides a comprehensive overview of 6-Hydroxy-5-nitronicotinic acid, a

significant pyridine derivative. It is important to note that the initial request for "6-Hydroxy-5-
nitronicotinonitrile" did not yield a specific CAS number or substantial literature. However, the

closely related compound, 6-Hydroxy-5-nitronicotinic acid, is well-documented and is the focus

of this guide. This compound serves as a crucial intermediate in the synthesis of various

pharmaceuticals and agrochemicals, and exhibits a range of biological activities.[1] This guide

will delve into its chemical identity, properties, synthesis methodologies, safety protocols, and

diverse applications, offering valuable insights for researchers, chemists, and professionals in

drug development.

Chemical Identity and Properties
6-Hydroxy-5-nitronicotinic acid, also known as 6-Hydroxy-5-nitropyridine-3-carboxylic acid, is a

key organic building block.[2] Its fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 6635-31-0 [2][3][4]

Molecular Formula C6H4N2O5 [2][3][4]

Molecular Weight 184.11 g/mol [2][3][4]

Form Solid

Purity Typically ≥95% [2][3]

SMILES
O=C(O)C1=CN=C(O)C(=O)=C

1
[4]
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Synthesis of 6-Hydroxy-5-nitronicotinic Acid
The synthesis of 6-Hydroxy-5-nitronicotinic acid typically involves the nitration of 6-

hydroxynicotinic acid. Several methods have been reported, primarily differing in the nitrating

agents and reaction conditions.

Synthesis Workflow Diagram
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Reactants

Reaction

Product

6-Hydroxynicotinic Acid
(CAS: 5006-66-6)

Nitration Reaction

Nitrating Agent
(e.g., Fuming Nitric Acid, Conc. H2SO4/HNO3)

6-Hydroxy-5-nitronicotinic Acid
(CAS: 6635-31-0)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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